Cas no 68842-58-0 (1-(2.5-dimethyl-pyrrol-3-yl)-3-(2,5-dimethyl-pyrrolium-3-ylidene)-cyclobuten-2-one-4-olate)

1-(2.5-dimethyl-pyrrol-3-yl)-3-(2,5-dimethyl-pyrrolium-3-ylidene)-cyclobuten-2-one-4-olate structure
68842-58-0 structure
Product Name:1-(2.5-dimethyl-pyrrol-3-yl)-3-(2,5-dimethyl-pyrrolium-3-ylidene)-cyclobuten-2-one-4-olate
CAS No:68842-58-0
MF:C18H20N2O2
MW:296.363604545593
CID:972265
PubChem ID:90474901
Update Time:2025-04-19

1-(2.5-dimethyl-pyrrol-3-yl)-3-(2,5-dimethyl-pyrrolium-3-ylidene)-cyclobuten-2-one-4-olate Chemical and Physical Properties

Names and Identifiers

    • 1-(2.5-dimethyl-pyrrol-3-yl)-3-(2,5-dimethyl-pyrrolium-3-ylidene)-cyclobuten-2-one-4-olate
    • SCHEMBL25988897
    • 68842-58-0
    • (4Z)-3-oxo-4-(1,2,5-trimethylpyrrol-1-ium-3-ylidene)-2-(1,2,5-trimethylpyrrol-3-yl)cyclobuten-1-olate
    • (4Z)-3-oxo-4-(1,2,5-trimethyl-3H-pyrrolium-3-ylidene)-2-(1,2,5-trimethyl-1H-pyrrol-3-yl)-1-cyclobuten-1-olate
    • DB-223129
    • Inchi: 1S/C18H20N2O2/c1-9-7-13(11(3)19(9)5)15-17(21)16(18(15)22)14-8-10(2)20(6)12(14)4/h7-8H,1-6H3
    • InChI Key: ZTPHWHNNDLMYRN-UHFFFAOYSA-N
    • SMILES: [O-]C1=C(C(/C/1=C1\C=C(C)[N+](C)=C\1C)=O)C1C=C(C)N(C)C=1C

Computed Properties

  • Exact Mass: 296.15200
  • Monoisotopic Mass: 296.152477885g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 1
  • Complexity: 618
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 48.1Ų

Experimental Properties

  • PSA: 48.07000
  • LogP: 2.64220
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